N4-(4-chlorophenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine

• IUPAC Name: 4-N-(4-chlorophenyl)-2-N-(4-fluorophenyl)pteridine-2,4-diamine
• InChI: InChI=1S/C18H12ClFN6/c19-11-1-5-13(6-2-11)23-17-15-16(22-10-9-21-15)25-18(26-17)24-14-7-3-12(20)4-8-14/h1-10H,(H2,22,23,24,25,26)
• InChI Key: JNERDASCKSDOAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NC3=NC=CN=C3C(=N2)NC4=CC=C(C=C4)Cl)F
• Molecular Formula: C18H12ClFN6
• Molecular Weight: 366.8 g/mol

Description

N4-(4-chlorophenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine, also known as CFPD, is a chemical compound that has gained attention in scientific research due to its potential use as a drug target. CFPD is a pteridine derivative, and its molecular formula is C17H12ClFN4. In

Scientific Research Applications

Therapeutic Potential of Pteridine Derivatives

Pteridine derivatives, encompassing N4-(4-chlorophenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine, have been extensively studied for their therapeutic potential. These compounds exhibit a wide range of biological activities and molecular targets, showcasing their versatility in therapeutic applications. Notably, their antitumor activities have been significantly advanced, with several molecular targets identified. Beyond oncology, pteridine derivatives hold promise for treating chronic inflammation-related diseases. Their antimicrobial activities, although in preliminary stages, suggest potential in addressing microbial infections. Further, applications in treating diabetes, osteoporosis, ischemia, and neurodegeneration underscore the broad therapeutic spectrum of these compounds. The FDA-approved pteridines, such as methotrexate, pralatrexate, and triamterene, alongside others in clinical trials, highlight the clinical relevance and promise of these derivatives (Carmona-Martínez et al., 2018).

Optoelectronic Materials

Research on quinazoline and pyrimidine derivatives, closely related to the pteridine structure, has extended into the field of optoelectronic materials. These compounds, including the likes of N4-(4-chlorophenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine, have been explored for their applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. Their incorporation into π-extended conjugated systems has proven valuable for creating novel optoelectronic materials. Such developments suggest the potential of pteridine derivatives in enhancing the performance and functionality of optoelectronic devices, reflecting their significant impact beyond biomedical applications (Lipunova et al., 2018).